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Compound of Interest

Compound Name: Kanokoside D

Cat. No.: B12300891

For Immediate Release

A comprehensive guide detailing the chemical structure elucidation of Kanokoside D, an
iridoid glycoside isolated from Valeriana fauriei, has been compiled for researchers, scientists,
and professionals in drug development. This technical document provides an in-depth overview
of the spectroscopic and analytical methodologies employed to determine the intricate
molecular framework of this natural product.

Kanokoside D, a member of the terpene glycoside class of organic compounds, has been
identified in plant species such as Valeriana fauriei and Valeriana officinalis. Its structural
determination is pivotal for understanding its potential biological activities and for the
development of novel therapeutic agents. This guide summarizes the key experimental data
and protocols that have been instrumental in its characterization.

Physicochemical and Spectrometric Data

The fundamental properties of Kanokoside D are essential for its identification and
characterization.
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Property Value

Molecular Formula C27H44016
Molecular Weight 624.6 g/mol
Monoisotopic Mass 624.26293531 Da
CAS Number 64703-88-4

High-resolution mass spectrometry (HRMS) has been a cornerstone in establishing the
molecular formula of Kanokoside D. The observed [M+Na]* adduct at m/z 647.252 in LC-MS
analysis corroborates the assigned molecular weight.

Experimental Protocols

The elucidation of the complex structure of Kanokoside D relies on a suite of sophisticated
analytical techniques. The following outlines the typical experimental protocols employed.

Isolation and Purification

The isolation of Kanokoside D from its natural source, Valeriana fauriei, involves a multi-step

process. A typical workflow is as follows:
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Dried Rhizomes and Roots
of Valeriana fauriei

Solvent Partitioning
Methanol Extraction |—>| (EtOAC-H:0, then n-BUOH) |—>

Column Chromatography High-Performance Liquid 5
(Normal and Reverse-Phase Silica Gel) Chromatography (HPLC) Ve 116 ok 12 1

Mass Spectrometry (HRMS)
Establishes Molecular Formula

'

1D NMR (*H, 13C)
Identifies Functional Groups and Carbon Skeleton

'

2D NMR (COSY, HSQC, HMBC)
Determines Connectivity

'

Acid or Enzymatic Hydrolysis
Identifies Aglycone and Sugar Moieties

'

Comparison with Known Compounds
Confirms Structural Features

Final Structure of Kanokoside D

Click to download full resolution via product page

« To cite this document: BenchChem. [Unraveling the Molecular Architecture of Kanokoside D:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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kanokoside-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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